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Compound of Interest

o0-Chlorophenyl diphenyl!
Compound Name:
phosphate

Cat. No. 8228908

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for o-Chlorophenyl diphenyl phosphate (CAS No. 115-85-5). Due to a
lack of specific toxicological data for this compound in publicly available literature and
databases, this guide incorporates data from structurally similar organophosphate compounds,
namely Triphenyl phosphate (TPP) and Diphenyl chlorophosphate, to provide a more complete
safety profile. This information should be used as a guide and supplemented with professional
judgment and a thorough review of any available specific safety data sheets (SDS) provided by
the chemical supplier.

Chemical and Physical Properties

o-Chlorophenyl diphenyl phosphate is an organophosphate ester. While specific
experimental data for this compound is limited, the following table summarizes its known
properties and provides data for related compounds for reference.
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o-Chlorophenyl Diphenyl Diphenyl
Property diphenyl Phosphate Chlorophosphate

phosphate (Analogue) (Analogue)
CAS Number 115-85-5[1] 838-85-7 2524-64-3
Molecular Formula C18H14CIO4P[1] C12H1104P C12H10CIO3P
Molecular Weight 360.73 g/mol [1] 250.18 g/mol 268.63 g/mol
Appearance Data not available White solid Colorless liquid
Melting Point Data not available 63-70°C Data not available
Boiling Point Data not available Data not available 192 °C (11 mmHg)
Density 1.37 g/cm3 Data not available 1.296 g/mL
Solubility Data not available Insoluble in water Reacts with water

Hazard Identification and Classification

Based on the general hazard profile of organophosphates and data from related compounds,

o-Chlorophenyl diphenyl phosphate should be handled as a potentially hazardous

substance. The primary concerns are acute toxicity, skin and eye irritation, and neurotoxicity.

GHS Hazard Classification (Anticipated based on related compounds):

o Acute Toxicity, Oral (Category 4)

» Skin Corrosion/Irritation (Category 2)

» Serious Eye Damage/Eye Irritation (Category 2A)

o Specific Target Organ Toxicity - Single Exposure (Category 1 - Nervous System)

o Specific Target Organ Toxicity - Repeated Exposure (Category 2 - Nervous System)

» Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

» Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)
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Hazard Statements (Anticipated):

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H370: Causes damage to the nervous system.

e H373: May cause damage to the nervous system through prolonged or repeated exposure.
e H410: Very toxic to aquatic life with long-lasting effects.

Experimental Protocols

The toxicological evaluation of organophosphates typically follows established guidelines from
regulatory bodies such as the U.S. Environmental Protection Agency (EPA). Key experimental
protocols include:

Acute Oral Toxicity (LD50) Determination

This study is designed to determine the median lethal dose (LD50) of a substance when
administered orally.

o Test Species: Typically, albino rats are used.

e Methodology:

o

Animals are fasted prior to dosing.

[¢]

The test substance is administered in a single dose by gavage.

Several dose levels are used with a sufficient number of animals at each level.

[e]

[e]

Animals are observed for a period of 14 days for signs of toxicity and mortality.

o

A thorough necropsy is performed on all animals.
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o The LD50 is calculated statistically from the mortality data.

Neurotoxicity Screening

These studies are designed to detect and characterize the neurotoxic potential of a substance.

» Methodology:

o Functional Observational Battery (FOB): A series of non-invasive tests to assess sensory,
motor, and autonomic function in test animals before and after exposure.

o Motor Activity Assessment: Automated measurement of motor activity to detect hypo- or

hyperactivity.

o Neuropathology: Microscopic examination of central and peripheral nervous system
tissues to identify any structural changes.

Cholinesterase Inhibition Assay

The primary mechanism of organophosphate toxicity is the inhibition of acetylcholinesterase
(AChE).

o Methodology:

o Blood samples (red blood cells for AChE and plasma for butyrylcholinesterase) or tissue

homogenates are collected from exposed animals.

o The enzyme activity is measured spectrophotometrically using a substrate that produces a
colored product upon cleavage by the enzyme.

o The degree of inhibition is determined by comparing the enzyme activity in treated animals

to that in control animals.

Signaling Pathways

The principal toxicological mechanism of o-Chlorophenyl diphenyl phosphate, like other
organophosphates, is the inhibition of acetylcholinesterase (AChE). This enzyme is critical for

the termination of nerve impulses at cholinergic synapses.
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Caption: Mechanism of Acetylcholinesterase Inhibition by o-Chlorophenyl diphenyl
phosphate.

Handling and Safety Precautions

Given the potential hazards, strict safety protocols must be followed when handling o-
Chlorophenyl diphenyl phosphate.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

o Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If the
substance is aerosolized or handled at elevated temperatures, a respirator with an
appropriate cartridge may be necessary.
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Safe Handling Procedures

+ Avoid contact with skin, eyes, and clothing.

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.
« Wash hands thoroughly after handling.

* Keep containers tightly closed when not in use.

¢ Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Emergency Procedures

A clear workflow for responding to accidental exposure is critical.

Accidental Exposure
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ye Col
/
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Rinse cautiously with water
for several minutes.
Remove contact lenses, if present
and easy to do. Continue rinsing.

Remove contaminated clothing.
Wash skin with soap and water
for at least 15 minutes.

Move person to fresh air.
If not breathing, give artificial
respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Caption: Emergency Response Workflow for Accidental Exposure.

Disposal Considerations

Dispose of o-Chlorophenyl diphenyl phosphate and its containers in accordance with local,
regional, and national regulations. It should be treated as hazardous waste. Do not allow it to
enter drains or waterways due to its potential toxicity to aquatic life.

Toxicological Data Summary

As previously stated, specific toxicological data for o-Chlorophenyl diphenyl phosphate is
not readily available. The following table provides data for related compounds to give an
indication of the potential toxicity.

Compound Test Route Species Value
Triphenyl

LD50 Oral Rat 3,500 mg/kg
phosphate
Triphenyl )

LD50 Dermal Rabbit >7,900 mg/kg
phosphate
Diphenyl

LD50 Oral Rat 1,500 mg/kg

chlorophosphate

Note: This data is for illustrative purposes only and may not accurately reflect the toxicity of o-
Chlorophenyl diphenyl phosphate.

Carcinogenicity: There is no evidence to suggest that o-Chlorophenyl diphenyl phosphate or
its close analogues are carcinogenic. They are not listed as carcinogens by IARC, NTP, or
OSHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [o-Chlorophenyl Diphenyl Phosphate: A Technical Guide
to Chemical Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b228908#0-chlorophenyl-diphenyl-phosphate-
chemical-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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